Cas no 1214376-15-4 (2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)-2-hydroxyacetic acid
• CAS No: 1214376-15-4
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• CID: 4998510
• Update Time: 2025-07-16

2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)-2-hydroxyacetic acid

• Inchi： 1S/C15H10F4O3/c16-9-6-4-8(5-7-9)10-2-1-3-11(15(17,18)19)12(10)13(20)14(21)22/h1-7,13,20H,(H,21,22)
• InChI Key： RDSRZJGSNOYPPV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C2C=CC(=CC=2)F)=C1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 391
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)-2-hydroxyacetic acid

Introduction to 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)-2-hydroxyacetic Acid (CAS No. 1214376-15-4)

2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)-2-hydroxyacetic acid (CAS No. 1214376-15-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of biphenyl with specific functional groups that enhance its biological activity and pharmacological profile.

The molecular structure of 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)-2-hydroxyacetic acid features a biphenyl core with a fluorine atom and a trifluoromethyl group substituting at specific positions. The presence of these substituents imparts unique electronic and steric effects, which are crucial for its biological interactions. Additionally, the hydroxyacetic acid moiety provides the compound with acidic properties, making it suitable for various chemical and biological assays.

Recent studies have highlighted the potential of 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)-2-hydroxyacetic acid in the treatment of various diseases. One notable area of research is its application in cancer therapy. The compound has been shown to exhibit potent antiproliferative effects on several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antiproliferative properties, 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)-2-hydroxyacetic acid has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)-2-hydroxyacetic acid has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, it has been found to have low toxicity in preclinical studies, suggesting a wide therapeutic window and reduced risk of adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)-2-hydroxyacetic acid in human subjects. Early results from phase I trials have been promising, with the compound demonstrating acceptable safety profiles and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further investigate its potential as a novel therapeutic agent.

In conclusion, 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-2-yl)-2-hydroxyacetic acid (CAS No. 1214376-15-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various disease conditions.